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Compound of Interest

Compound Name:
Methyl 3-methylquinoxaline-2-

carboxylate

Cat. No.: B1310550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and synthetic

aspects of Methyl 3-methylquinoxaline-2-carboxylate. While a complete set of experimental

spectroscopic data for this specific ester is not readily available in the public domain, this

document compiles and presents the known data for its corresponding carboxylic acid, 3-

methylquinoxaline-2-carboxylic acid, which serves as a close structural analogue and a key

synthetic derivative.

This guide is intended to be a valuable resource for researchers working with quinoxaline

derivatives, offering insights into their characterization and synthesis. The information provided

for the related carboxylic acid can be instrumental in predicting and interpreting the

spectroscopic features of Methyl 3-methylquinoxaline-2-carboxylate.

Spectroscopic Data of 3-Methylquinoxaline-2-
carboxylic Acid
The following tables summarize the available spectroscopic data for 3-methylquinoxaline-2-

carboxylic acid. This data is crucial for the structural elucidation and quality control of this

compound and can be used as a reference for the analysis of its methyl ester derivative.
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Table 1: Infrared (IR) Spectroscopy Data for 3-Methylquinoxaline-2-carboxylic Acid

Wavelength (cm⁻¹) Designation

2453 O-H stretch (Carboxylic Acid)

1718 C=O stretch (Carboxylic Acid)

766, 749 C-H out of plane deformation

Table 2: Mass Spectrometry (MS) Data for 3-Methylquinoxaline-2-carboxylic Acid

m/z Interpretation

188 Molecular Ion [M]⁺

171 [M - OH]⁺

143 [M - COOH]⁺

115 Fragmentation of the quinoxaline ring

Note: Specific ¹H and ¹³C NMR data for Methyl 3-methylquinoxaline-2-carboxylate could not

be located in the surveyed literature. However, analytical techniques such as ¹H/¹³C NMR are

recommended for confirming the molecular structure of this compound[1].

Experimental Protocols
Synthesis of 3-Methylquinoxaline-2-carboxylic Acid from
Methyl 3-methylquinoxaline-2-carboxylate[2]
This protocol details the hydrolysis of Methyl 3-methylquinoxaline-2-carboxylate to its

corresponding carboxylic acid.

Materials:

Methyl 3-methylquinoxaline-2-carboxylate

Methanol (MeOH)
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2N Sodium Hydroxide (NaOH) solution

1N Hydrochloric Acid (HCl) solution

Ethyl acetate

Water

Saturated saline solution

Anhydrous magnesium sulfate

Procedure:

Dissolve Methyl 3-methylquinoxaline-2-carboxylate (0.20 g, 0.99 mmol) in a solvent

mixture of methanol (8 mL) and 2N sodium hydroxide solution (2 mL).

Stir the reaction mixture at room temperature for 30 minutes.

Concentrate the reaction mixture to approximately one-third of its original volume using a

rotary evaporator.

Adjust the pH of the mixture to be acidic using a 1N hydrochloric acid solution.

Extract the product with ethyl acetate.

Combine the organic phases and wash them sequentially with water and saturated saline

solution.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the mixture and concentrate the filtrate by rotary evaporation to obtain the solid

product.

Dry the solid product under a high vacuum to yield 3-methylquinoxaline-2-carboxylic acid.

Visualizing the Analytical Workflow
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The following diagram illustrates a general workflow for the spectroscopic analysis of a

synthesized organic compound like Methyl 3-methylquinoxaline-2-carboxylate.
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Caption: Workflow for the synthesis and spectroscopic characterization of an organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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